Cas no 88002-31-7 (Guanidine, N-hydroxy-N'-pyrazinyl-)

• Product Name: Guanidine, N-hydroxy-N'-pyrazinyl-
• CAS No: 88002-31-7
• MF: C₅H₇N₅O
• MW: 153.141979455948
• CID: 648844
• PubChem ID: 136258103
• Update Time: 2025-04-19

Guanidine, N-hydroxy-N'-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-hydroxy-N'-pyrazinyl-
• 2-(1,4-dihydropyrazin-2-yl)-1-oxoguanidine
• N''-(1,4-Dihydropyrazin-2-yl)-N-oxoguanidine
• 1-Hydroxy-3-(pyrazin-2-yl)guanidine
• 88002-31-7
• DTXSID10831125

• Inchi： 1S/C5H7N5O/c6-5(10-11)9-4-3-7-1-2-8-4/h1-3,11H,(H3,6,8,9,10)
• InChI Key： SLRKPRCVGPKXLE-UHFFFAOYSA-N
• SMILES： ON/C(/N)=N/C1C=NC=CN=1

Computed Properties

• Exact Mass: 153.06505986g/mol
• Monoisotopic Mass: 153.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 96.4Ų